Cas no 2171788-16-0 (2-{4-amino-1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxyacetic acid)

• Product Name: 2-{4-amino-1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxyacetic acid
• CAS No: 2171788-16-0
• MF: C₁₂H₂₂N₂O₅
• MW: 274.313483715057
• CID: 5756809
• PubChem ID: 165861779
• Update Time: 2025-05-26

2-{4-amino-1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2171788-16-0
• EN300-1628807
• 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2-hydroxyacetic acid
• 2-{4-amino-1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxyacetic acid

• Inchi： 1S/C12H22N2O5/c1-11(2,3)19-10(18)14-6-4-12(13,5-7-14)8(15)9(16)17/h8,15H,4-7,13H2,1-3H3,(H,16,17)
• InChI Key： ATTWLAZMGQTXHC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CCN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 274.15287181g/mol
• Monoisotopic Mass: 274.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 113Ų

Additional information on 2-{4-amino-1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxyacetic acid

Comprehensive Overview of 2-{4-amino-1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxyacetic acid (CAS No. 2171788-16-0)

In the rapidly evolving field of pharmaceutical chemistry, 2-{4-amino-1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxyacetic acid (CAS No. 2171788-16-0) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine backbone and hydroxyacetic acid moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound’s tert-butoxycarbonyl (Boc) protecting group is a critical feature, enabling selective reactions in synthetic pathways. This attribute aligns with the growing demand for protective group strategies in organic synthesis, a topic frequently searched by chemists on platforms like Google and PubMed. The presence of both amino and hydroxy functional groups further expands its utility, making it a valuable intermediate in the synthesis of complex molecules, including peptide mimetics and small-molecule inhibitors.

Recent trends in AI-driven drug design have amplified interest in compounds like CAS No. 2171788-16-0. Machine learning models often highlight such structures for their balanced physicochemical properties, including logP and hydrogen bonding capacity, which are crucial for optimizing drug-likeness. Online forums and research databases frequently feature discussions on how to leverage these properties for high-throughput screening and fragment-based drug discovery.

From a synthetic perspective, the compound’s chirality at the hydroxyacetic acid center opens doors to enantioselective applications. This aligns with the pharmaceutical industry’s focus on stereochemistry, as evidenced by the surge in searches for chiral auxiliaries and asymmetric synthesis techniques. The Boc-protected 4-aminopiperidine segment also resonates with researchers exploring GPCR-targeted therapies, a hot topic in neuropharmacology and oncology.

Environmental and regulatory considerations are another area where 2-{4-amino-1-(tert-butoxy)carbonylpiperidin-4-yl}-2-hydroxyacetic acid garners attention. With increasing emphasis on green chemistry, synthetic routes involving this compound are often evaluated for atom economy and solvent minimization. These aspects are frequently queried in search engines, reflecting the industry’s shift toward sustainable practices.

In summary, CAS No. 2171788-16-0 represents a multifaceted tool for modern medicinal chemistry. Its structural features cater to diverse applications, from protease inhibitor design to bioconjugation, while its synthetic flexibility addresses contemporary challenges in drug development. As research continues, this compound is poised to remain a focal point in both academic and industrial settings.